N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(1H-indol-5-yl)-4-propylthiadiazole-5-carboxamide
• InChI: InChI=1S/C14H14N4OS/c1-2-3-12-13(20-18-17-12)14(19)16-10-4-5-11-9(8-10)6-7-15-11/h4-8,15H,2-3H2,1H3,(H,16,19)
• InChI Key: XISDRRQSVCDFSA-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(SN=N1)C(=O)NC2=CC3=C(C=C2)NC=C3
• Molecular Formula: C14H14N4OS
• Molecular Weight: 286.35 g/mol

Description

N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide, also known as GSK-3β inhibitor, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to exhibit inhibitory effects on glycogen synthase kinase-3β (GSK-3β), which is a key enzyme involved in various physiological processes, including cell signaling, gene expression, and metabolism.

Mechanism of Action

N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide exhibits its inhibitory effects on N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamideβ by binding to its ATP-binding site, thereby preventing its phosphorylation and subsequent activation. This leads to the inhibition of downstream signaling pathways involved in various physiological processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide has been found to exhibit various biochemical and physiological effects, including neuroprotection, mood regulation, and improvement in insulin sensitivity and glucose metabolism. It has also been shown to inhibit the proliferation of cancer cells by inducing apoptosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide in lab experiments is its specificity towards N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamideβ, which allows for precise modulation of downstream signaling pathways. Additionally, its synthetic nature allows for easy modification and optimization of its chemical properties. However, one of the limitations of using this compound is its potential toxicity, which requires careful dose optimization and toxicity testing.

Future Directions

Of research include optimization of its chemical properties for improved efficacy and safety, as well as identification of novel targets and downstream signaling pathways for modulation. Additionally, further studies are needed to determine its potential in combination therapy with other drugs for synergistic effects.

Synthesis Methods

The synthesis of N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide involves the reaction of 5-amino-1H-indole-3-carboxylic acid with thionyl chloride to form 5-chloro-1H-indole-3-carboxylic acid. This intermediate is then reacted with propylamine and thiourea in the presence of a base to yield the final product.

Scientific Research Applications

N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide has been extensively studied for its potential therapeutic applications in various diseases, including Alzheimer's disease, bipolar disorder, and diabetes. It has been found to exhibit neuroprotective effects by inhibiting N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamideβ, which is involved in the pathogenesis of Alzheimer's disease. Additionally, it has been shown to regulate mood and behavior in bipolar disorder patients by modulating the activity of N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamideβ. In diabetes, N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide has been found to improve insulin sensitivity and glucose metabolism by inhibiting N-1H-indol-5-yl-4-propyl-1,2,3-thiadiazole-5-carboxamideβ.